Cas no 1228898-49-4 ((6-Bromo-5-chloropyridin-2-yl)methanol)

(6-Bromo-5-chloropyridin-2-yl)methanol is a halogenated pyridine derivative with a hydroxymethyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its bromo and chloro substituents enhance reactivity, facilitating selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The hydroxymethyl group allows further functionalization, including oxidation to aldehydes or esterification. This compound is particularly valuable in medicinal chemistry for constructing heterocyclic scaffolds. High purity and stability under standard conditions ensure reliable performance in research and industrial processes. Its structural features make it a key building block for developing agrochemicals, ligands, and bioactive molecules.

(6-Bromo-5-chloropyridin-2-yl)methanol structure

1228898-49-4 structure

Product Name:(6-Bromo-5-chloropyridin-2-yl)methanol

CAS No:1228898-49-4

MF:C₆H₅BrClNO

MW:222.466999769211

MDL:MFCD16606983

CID:4689642

PubChem ID:112693746

Update Time:2025-05-21

(6-Bromo-5-chloropyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (6-Bromo-5-chloropyridin-2-yl)methanol
- 2-Bromo-3-chloropyridine-6-methanol
- 1228898-49-4
- G75535
- EN300-4249589
- 6-BROMO-5-CHLORO-2-PYRIDINEMETHANOL
- MDL： MFCD16606983
- Inchi： 1S/C6H5BrClNO/c7-6-5(8)2-1-4(3-10)9-6/h1-2,10H,3H2
- InChI Key： FYUAZNSDELASGI-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(CO)=N1)Cl

Computed Properties

Exact Mass: 220.92430g/mol
Monoisotopic Mass: 220.92430g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33.1
XLogP3: 1.7

(6-Bromo-5-chloropyridin-2-yl)methanol Pricemore >>

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